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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B1199974 Get Quote

Naltriben mesylate, a potent and selective δ2-opioid receptor antagonist, requires careful

handling and disposal to ensure laboratory safety and environmental protection. This guide

provides detailed, step-by-step procedures for the proper disposal of Naltriben mesylate,

tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Naltriben mesylate is

fundamental to safe handling and disposal.

Property Value

Molecular Formula C₂₆H₂₅NO₄ • CH₃SO₃H

Molecular Weight 511.6 g/mol [1]

Appearance Solid[2]

Solubility Soluble in DMSO[2][3]

Storage
Desiccate at room temperature or 0°C (short

term), -20°C (long term), desiccated

CAS Number 122517-78-6

Health Hazard Information
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According to available safety data, Naltriben mesylate is not classified as a hazardous

substance or mixture. However, it is crucial to recognize that the toxicological properties have

not been thoroughly investigated. Therefore, standard laboratory precautions should always be

observed.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

In the event of exposure, flush eyes with water, and wash skin with soap and plenty of water.

For inhalation, move the person to fresh air. If swallowed, seek medical advice.

Step-by-Step Disposal Procedures
The following procedures are designed to provide a clear, operational workflow for the safe

disposal of Naltriben mesylate in a laboratory setting.

1. Unused or Expired Solid Naltriben Mesylate:

Step 1: Containerization. Ensure the waste Naltriben mesylate is in a clearly labeled,

sealed, and suitable container to prevent leaks or spills.

Step 2: Waste Collection. Transfer the sealed container to a designated chemical waste

accumulation area.

Step 3: Professional Disposal. Arrange for disposal by a licensed professional waste

disposal service. Do not mix with other waste unless explicitly permitted by the disposal

company.

2. Solutions Containing Naltriben Mesylate:

Step 1: Avoid Drain Disposal. Do not let the product enter drains.
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Step 2: Collection. Collect the solution in a compatible, leak-proof, and clearly labeled waste

container. Indicate the solvent used on the label.

Step 3: Professional Disposal. Store the waste container in a designated chemical waste

area until it can be collected by a licensed professional waste disposal service.

3. Contaminated Materials (e.g., pipette tips, gloves, lab paper):

Step 1: Segregation. Segregate all materials that have come into direct contact with

Naltriben mesylate.

Step 2: Bagging. Place these contaminated materials in a designated, sealed, and clearly

labeled waste bag or container.

Step 3: Disposal. Dispose of the container as chemical waste through a licensed

professional waste disposal service.

Important Considerations:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Naltriben mesylate and its waste.

Regulations: Waste disposal must be in accordance with all applicable national and local

regulations.

Documentation: Maintain accurate records of the disposed of chemical, including quantity

and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Naltriben mesylate.
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Caption: Naltriben Mesylate Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Naltriben-mesylate
https://pubchem.ncbi.nlm.nih.gov/compound/Naltriben-mesylate
https://www.caymanchem.com/product/38979
https://aobious.com/aobious/sigma-receptors/19489-naltriben-mesylate.html
https://aobious.com/aobious/sigma-receptors/19489-naltriben-mesylate.html
https://www.benchchem.com/product/b1199974#naltriben-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b1199974#naltriben-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b1199974#naltriben-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b1199974#naltriben-mesylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

